Cas no 201801-48-1 (1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene)

• Product Name: 1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene
• CAS No: 201801-48-1
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD26954727
• CID: 2951340
• Update Time: 2025-05-19

1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-甲氧基亚甲基-1,2,3,4-四氢萘
• 1-[(E)-Methoxymethylene]tetralin
• 1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene
• (4E)-4-(methoxymethylidene)-2,3-dihydro-1H-naphthalene
• 1,2,3,4-Tetrahydro-1-(methoxymethylene)naphthalene
• 1-(methoxymethylidene)-1,2,3,4-tetrahydronaphthalene
• Naphthalene, 1,2,3,4-tetrahydro-1-(methoxymethylene)-

• MDL： MFCD26954727
• Inchi： 1S/C12H14O/c1-13-9-11-7-4-6-10-5-2-3-8-12(10)11/h2-3,5,8-9H,4,6-7H2,1H3/b11-9+
• InChI Key： DLWSWWBODBDCPQ-PKNBQFBNSA-N
• SMILES： O(C)/C=C1/C2C=CC=CC=2CCC/1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2

Additional information on 1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene

Recent Advances in the Study of 1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene (CAS: 201801-48-1)

1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene (CAS: 201801-48-1) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a precursor in the synthesis of novel tetrahydro-naphthalene derivatives. The research highlighted its utility in constructing complex molecular frameworks, which are crucial for developing new pharmacophores. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of synthesized derivatives.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where researchers investigated the compound's interaction with serotonin receptors. The findings suggested that 1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene exhibits moderate affinity for 5-HT_2A receptors, implicating its potential use in designing new antidepressants or anxiolytics. Molecular docking studies further supported these observations, revealing key binding interactions at the receptor site.

In addition to its CNS applications, recent research has also explored the compound's anti-inflammatory properties. A 2024 study in European Journal of Pharmacology demonstrated that derivatives of 1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene could inhibit the production of pro-inflammatory cytokines in vitro, suggesting a potential pathway for developing new anti-inflammatory drugs. The study utilized cell-based assays and ELISA to quantify cytokine levels, providing robust experimental evidence.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Future research directions may include structural modifications to enhance its therapeutic efficacy and reduce potential side effects. Collaborative efforts between chemists and pharmacologists will be essential to translate these discoveries into clinically viable treatments.

In conclusion, 1-Methoxymethylene-1,2,3,4-tetrahydro-naphthalene (CAS: 201801-48-1) represents a versatile scaffold in medicinal chemistry with diverse biological activities. Continued research into its derivatives and mechanisms of action holds great promise for addressing unmet medical needs in CNS disorders and inflammation-related diseases.